![molecular formula C20H18N2O2S B6005187 N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide](/img/structure/B6005187.png)
N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide
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Overview
Description
N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide, also known as MBOAT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide inhibits FAAH by binding to the active site of the enzyme. The binding of this compound to FAAH prevents the breakdown of endocannabinoids, leading to an increase in their levels. This increase in endocannabinoid levels can activate cannabinoid receptors, which can lead to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In preclinical studies, this compound has been shown to have analgesic, anti-inflammatory, and anxiolytic effects. This compound has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has several advantages for lab experiments. It is a selective and potent inhibitor of FAAH, which makes it a valuable tool for studying the endocannabinoid system. This compound is also stable and easy to synthesize, which makes it readily available for research purposes. However, this compound has some limitations, including its poor solubility in aqueous solutions and its potential off-target effects.
Future Directions
There are several future directions for research on N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide. One area of interest is the development of this compound-based drugs for the treatment of various diseases, including pain, inflammation, and metabolic disorders. Another area of interest is the exploration of this compound's potential applications in materials science and catalysis. Finally, further research is needed to better understand the mechanism of action and potential off-target effects of this compound.
Synthesis Methods
N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide can be synthesized by reacting 2-methyl-4-aminophenyl-2-thiophenecarboxamide with 2-methylbenzoyl chloride in the presence of a base. The reaction yields this compound as a white solid, which can be purified by recrystallization.
Scientific Research Applications
N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has been extensively studied for its potential applications in various fields, including drug discovery, materials science, and catalysis. In drug discovery, this compound has been identified as an inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. Endocannabinoids are lipid signaling molecules that play a key role in regulating various physiological processes, including pain, inflammation, and appetite. Inhibition of FAAH by this compound can increase the levels of endocannabinoids, which can lead to therapeutic effects.
properties
IUPAC Name |
N-[2-methyl-4-[(2-methylbenzoyl)amino]phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S/c1-13-6-3-4-7-16(13)19(23)21-15-9-10-17(14(2)12-15)22-20(24)18-8-5-11-25-18/h3-12H,1-2H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXKDJSQFNAPOFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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